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Compound of Interest

Compound Name: 1,2-Diarachidoyl-rac-glycerol

Cat. No.: B1643924

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the preparation, storage, and handling
of a stock solution of 1,2-Diarachidoyl-rac-glycerol. This diacylglycerol is a key lipid molecule
used in various research applications, including the study of lipid biochemistry and cell
signaling pathways.

Introduction

1,2-Diarachidoyl-rac-glycerol is a diacylglycerol containing arachidic acid at the sn-1 and sn-
2 positions. Proper preparation of stock solutions is critical to ensure the stability, solubility, and
performance of this reagent in downstream applications. This document outlines the necessary
steps and precautions for handling this compound and preparing a stock solution.

Physicochemical and Safety Data

A summary of the key quantitative data for 1,2-Diarachidoyl-rac-glycerol is provided in the
table below.
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Property Value Reference
Molecular Formula C43H8405 [1]
Formula Weight 681.1 g/mol [1]
Appearance Solid [1]
Purity =298% [1]
Solubility Chloroform: 50 mg/mL [1]
Storage (Solid) -20°C [1]
Stability (Solid) >4 years [1]
Storage (in Solvent) -80°C for 6 months; -20°C for 1 2]
month

Safety Precautions:

While 1,2-Diarachidoyl-rac-glycerol is not classified as a hazardous substance, standard
laboratory safety practices should be followed.

Wear appropriate personal protective equipment (PPE), including a lab coat, safety glasses,
and gloves.

Handle the compound in a well-ventilated area to avoid inhalation of any dust particles.[3][4]

In case of contact with skin or eyes, rinse thoroughly with water.[4]

For detailed safety information, refer to the Safety Data Sheet (SDS).

Experimental Protocol: Stock Solution Preparation

This protocol details the steps for preparing a 50 mg/mL stock solution of 1,2-Diarachidoyl-
rac-glycerol in chloroform.

Materials:

e 1,2-Diarachidoyl-rac-glycerol (solid)
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Chloroform (analytical grade)

Glass vials with PTFE-lined screw caps

Analytical balance

Pipettes and sterile pipette tips

Vortex mixer

Procedure:

o Equilibration: Allow the vial of 1,2-Diarachidoyl-rac-glycerol to equilibrate to room
temperature before opening to prevent condensation of moisture.

e Weighing: In a well-ventilated chemical fume hood, carefully weigh the desired amount of
1,2-Diarachidoyl-rac-glycerol and transfer it to a clean, dry glass vial.

o Solvent Addition: Add the appropriate volume of chloroform to the vial to achieve the target
concentration of 50 mg/mL. For example, to prepare 1 mL of a 50 mg/mL solution, add 1 mL
of chloroform to 50 mg of the solid.

» Dissolution: Securely cap the vial and vortex until the solid is completely dissolved. Gentle
warming in a water bath may be used to aid dissolution, but avoid excessive heat.

» Aliquoting and Storage:

o Once fully dissolved, aliquot the stock solution into smaller, single-use glass vials to
minimize freeze-thaw cycles.

o For long-term storage, store the aliquots at -80°C for up to 6 months or at -20°C for up to 1
month.[2]

o Ensure vials are tightly sealed to prevent solvent evaporation.

Visualizations

Experimental Workflow Diagram:
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The following diagram illustrates the workflow for preparing the 1,2-Diarachidoyl-rac-glycerol
stock solution.
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Caption: Workflow for 1,2-Diarachidoyl-rac-glycerol stock solution preparation.
Signaling Pathway Context:

1,2-Diacylglycerols (DAGS) like 1,2-Diarachidoyl-rac-glycerol are crucial second messengers
in various signaling pathways. They are typically produced from the hydrolysis of membrane
phospholipids by phospholipase C (PLC). A primary function of DAG is the activation of Protein
Kinase C (PKC), which then phosphorylates numerous downstream targets, leading to a wide
range of cellular responses.
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Caption: Simplified diacylglycerol (DAG) signaling pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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